Cas no 16097-11-3 (2(1H)-Pyridone,6,6'-hexamethylenedi- (8CI))

• Product name: 2(1H)-Pyridone,6,6'-hexamethylenedi- (8CI)
• CAS No: 16097-11-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 212342
• PubChem ID: 268037

2(1H)-Pyridone,6,6'-hexamethylenedi- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridone,6,6'-hexamethylenedi- (8CI)
• NSC-108066
• NSC108066
• 16097-11-3
• 6,6'-(Hexane-1,6-diyl)di(pyridin-2-ol)
• DTXSID40936435

• Inchi： InChI=1S/C16H20N2O2/c19-15-11-5-9-13(17-15)7-3-1-2-4-8-14-10-6-12-16(20)18-14/h5-6,9-12H,1-4,7-8H2,(H,17,19)(H,18,20)
• InChI Key： NGSPCQWAYOKPSG-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(CCCCCCC2=CC=CC(=O)N2)N1

Computed Properties

• Exact Mass: 272.1526
• Monoisotopic Mass: 272.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 595.4°C at 760 mmHg
• Flash Point: 235.1°C
• Refractive Index: 1.539
• PSA: 58.2